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Compound Name: Sulopenem Etzadroxil
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulopenem is a penem antibacterial agent with a broad spectrum of activity against both Gram-
positive and Gram-negative bacteria. Its mechanism of action, like other [3-lactam antibiotics,
involves the inhibition of bacterial cell wall synthesis through covalent binding to essential
enzymes known as penicillin-binding proteins (PBPSs). This technical guide provides an in-depth
exploration of sulopenem's affinity for various PBPs, presenting available data, outlining
common experimental methodologies for its determination, and visualizing the key pathways
and workflows involved.

Mechanism of Action: Targeting Bacterial Cell Wall
Synthesis

Sulopenem exerts its bactericidal effects by acylating the serine residues within the active sites
of PBPs.[1] This irreversible binding inactivates the transpeptidase function of these enzymes,

which is crucial for the cross-linking of peptidoglycan chains, a vital component of the bacterial
cell wall.[1] The disruption of this process leads to a compromised cell wall, ultimately resulting
in cell lysis and bacterial death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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